1-[(5-bromo-1H-indol-1-yl)acetyl]piperidine-3-carboxylic acid

Specification

• Molecular Formula: C16H17BrN2O3
• Molecular Weight: 365.22 g/mol
• IUPAC Name: 1-[2-(5-bromoindol-1-yl)acetyl]piperidine-3-carboxylic acid
• Standard InChI: InChI=1S/C16H17BrN2O3/c17-13-3-4-14-11(8-13)5-7-18(14)10-15(20)19-6-1-2-12(9-19)16(21)22/h3-5,7-8,12H,1-2,6,9-10H2,(H,21,22)
• Standard InChI Key: CMWIZKDENDNHOY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CN2C=CC3=C2C=CC(=C3)Br)C(=O)O

Introduction

1-[(5-bromo-1H-indol-1-yl)acetyl]piperidine-3-carboxylic acid is a complex organic compound featuring an indole moiety linked to a piperidine ring. This compound is of significant interest in medicinal chemistry due to its potential biological activities, which are attributed to the presence of both indole and piperidine structures. The molecular formula for this compound is C16H17BrN2O3, with a molecular weight of approximately 365.22 g/mol.

Biological Activities and Applications

This compound is studied for its potential antimicrobial and anticancer activities. The indole moiety may interact with various receptors, modulating their activity, while the piperidine ring enhances binding affinity and specificity. These interactions can lead to significant biological effects such as enzyme inhibition or modulation of signaling pathways.

Research Findings and Applications

1-[(5-bromo-1H-indol-1-yl)acetyl]piperidine-3-carboxylic acid serves as a building block for synthesizing more complex molecules. Its applications span across chemistry, biology, medicine, and industry, where it is utilized in developing new materials and as a precursor in various chemical processes.

Comparison with Similar Compounds

Compound Name	Structure	Notable Features
1-(1H-indol-2-ylacetyl)piperidine	Contains an indole moiety with a different substitution pattern	Potentially different biological activity due to position changes
5-Bromoindole	A simpler structure without piperidine	Serves as a precursor for more complex derivatives
4-Bromoindole	Similar brominated structure but lacks the acetyl and piperidine components	Useful for understanding structure–activity relationships

The unique combination of both an indole and a piperidine moiety in 1-[(5-bromo-1H-indol-1-yl)acetyl]piperidine-3-carboxylic acid, along with the strategic placement of the bromine atom, could lead to distinctive biological activities and chemical reactivity profiles compared to similar compounds.

Spectroscopic Analysis

Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are employed to confirm the structure and purity of 1-[(5-bromo-1H-indol-1-yl)acetyl]piperidine-3-carboxylic acid. These methods provide insights into the functional groups present and help verify the structural integrity of the compound.